![molecular formula C25H23F3N2O3 B6232262 6-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-indole-7-amido)spiro[3.3]heptane-2-carboxylic acid CAS No. 2247989-97-3](/img/no-structure.png)
6-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-indole-7-amido)spiro[3.3]heptane-2-carboxylic acid
Description
The compound you mentioned is a complex organic molecule that contains several functional groups. It has an indole group, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. Attached to the indole is a trifluoromethyl group (-CF3), which is a common substituent in medicinal chemistry due to its ability to modulate the physical-chemical properties of drug molecules . The compound also contains a carboxylic acid group (-COOH), which is a polar functional group that often participates in hydrogen bonding .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the trifluoromethyl group could be introduced using various methods such as treatment with sulfur tetrafluoride . The indole group could be synthesized using methods like the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a carbonyl compound .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole group is aromatic, meaning it has a stable, delocalized electron cloud. The trifluoromethyl group is highly electronegative, which could influence the electronic distribution in the molecule .Chemical Reactions Analysis
The compound could participate in various chemical reactions. For example, the carboxylic acid group could react with bases to form a carboxylate anion, or with alcohols to form esters . The trifluoromethyl group is generally quite stable and does not readily participate in reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylic acid group and the electronegative trifluoromethyl group could increase the compound’s water solubility .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-indole-7-amido)spiro[3.3]heptane-2-carboxylic acid' involves the synthesis of the spiro[3.3]heptane core followed by the attachment of the indole and trifluoromethylphenyl groups. The carboxylic acid group is then introduced through a final reaction step.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Benzaldehyde", "4-(Trifluoromethyl)aniline", "Indole-7-carboxylic acid", "N,N'-Dicyclohexylcarbodiimide (DCC)", "N-Hydroxysuccinimide (NHS)", "Triethylamine (TEA)", "Diisopropylethylamine (DIPEA)", "Pyridine", "Dimethylformamide (DMF)", "Methanol", "Ethyl acetate", "Acetic acid", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Water" ], "Reaction": [ "Step 1: Synthesis of spiro[3.3]heptane core", "a. Mix cyclohexanone, ethyl acetoacetate, and benzaldehyde in the presence of a catalytic amount of piperidine.", "b. Heat the mixture under reflux for several hours until a yellow solid precipitates.", "c. Filter the solid and wash with methanol to obtain the spiro[3.3]heptane core.", "Step 2: Attachment of indole and trifluoromethylphenyl groups", "a. Dissolve the spiro[3.3]heptane core in DMF and add 4-(trifluoromethyl)aniline, indole-7-carboxylic acid, DCC, and NHS.", "b. Stir the mixture at room temperature for several hours until TLC analysis shows complete conversion of starting materials.", "c. Add TEA and DIPEA to quench the reaction and remove the dicyclohexylurea precipitate by filtration.", "d. Purify the crude product by column chromatography using ethyl acetate as the eluent to obtain the desired compound.", "Step 3: Introduction of carboxylic acid group", "a. Dissolve the compound in pyridine and add acetic anhydride.", "b. Stir the mixture at room temperature for several hours until TLC analysis shows complete conversion of starting material.", "c. Quench the reaction with water and extract the product with ethyl acetate.", "d. Wash the organic layer with NaHCO3 solution and brine, then dry over Na2SO4.", "e. Concentrate the solution and precipitate the product with HCl in ether to obtain the final compound." ] } | |
CAS RN |
2247989-97-3 |
Molecular Formula |
C25H23F3N2O3 |
Molecular Weight |
456.5 |
Purity |
95 |
Origin of Product |
United States |
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